1-({4-[(2-chloro-6-fluorobenzyl)oxy]phenyl}carbonothioyl)piperidine

• IUPAC Name: [4-[(2-chloro-6-fluorophenyl)methoxy]phenyl]-piperidin-1-ylmethanethione
• InChI: InChI=1S/C19H19ClFNOS/c20-17-5-4-6-18(21)16(17)13-23-15-9-7-14(8-10-15)19(24)22-11-2-1-3-12-22/h4-10H,1-3,11-13H2
• InChI Key: KFAGWDICCJKOHY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=S)C2=CC=C(C=C2)OCC3=C(C=CC=C3Cl)F
• Molecular Formula: C19H19ClFNOS
• Molecular Weight: 363.9 g/mol

Description

1-({4-[(2-chloro-6-fluorobenzyl)oxy]phenyl}carbonothioyl)piperidine is a synthetic compound that has gained significant attention in the scientific community due to its potential use in various research applications. This compound is also known as "CFTR Inhibitor-172" and is commonly used to study the cystic fibrosis transmembrane conductance regulator (CFTR) protein.

Mechanism of Action

1-({4-[(2-chloro-6-fluorobenzyl)oxy]phenyl}carbonothioyl)piperidine works by inhibiting the function of the CFTR protein. It binds to a specific site on the protein and prevents it from opening and closing properly. This leads to a decrease in the transport of chloride ions across cell membranes.
Biochemical and Physiological Effects:
The inhibition of CFTR function by this compound has several biochemical and physiological effects. It can lead to an increase in the viscosity of mucus in the lungs, which can impair lung function and lead to respiratory infections. It can also affect the transport of other ions, such as sodium and bicarbonate, across cell membranes.

Advantages and Limitations for Lab Experiments

One advantage of using 1-({4-[(2-chloro-6-fluorobenzyl)oxy]phenyl}carbonothioyl)piperidine in lab experiments is its specificity for the CFTR protein. It allows researchers to study the function of this protein in a controlled manner. However, one limitation is that the compound can be toxic to cells at high concentrations, which can affect the interpretation of experimental results.

Future Directions

There are several future directions for research involving 1-({4-[(2-chloro-6-fluorobenzyl)oxy]phenyl}carbonothioyl)piperidine. One area of interest is the development of more potent and selective CFTR inhibitors. Another area is the study of the physiological effects of CFTR inhibition in different tissues and organs. Additionally, the compound could be used in drug discovery efforts to identify new therapies for cystic fibrosis and other diseases involving ion transport defects.
Conclusion:
In conclusion, this compound is a synthetic compound that has been widely used in scientific research to study the CFTR protein. Its specificity for this protein has made it a valuable tool for understanding the function of CFTR and its role in disease. While there are limitations to its use, the compound has opened up new avenues for research and drug discovery in the field of ion transport.

Scientific Research Applications

1-({4-[(2-chloro-6-fluorobenzyl)oxy]phenyl}carbonothioyl)piperidine has been widely used in scientific research to study the CFTR protein. CFTR is a transmembrane protein that regulates the transport of chloride ions across cell membranes. Mutations in the CFTR gene can lead to cystic fibrosis, a life-threatening disease that affects the lungs, pancreas, and other organs.